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Compound of Interest

Compound Name: DM-Nitrophen tertasodium
Cat. No.: B13915061
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the accurate determination of DM-
Nitrophen concentration in experimental settings. DM-Nitrophen is a photolabile chelator, often
referred to as a "caged" compound, which upon illumination with UV light, rapidly releases
divalent cations such as Ca2* and Mg2*.[1][2][3] This property makes it an invaluable tool for
studying the kinetics of fast biological processes initiated by these ions.[2][4] Accurate
concentration determination is critical for the quantitative analysis of experimental results.

Key Properties of DM-Nitrophen

DM-Nitrophen is a derivative of EDTA and functions as a high-affinity chelator for Ca2* and
Mg?* in its "caged" form.[5] Upon photolysis, it is cleaved into two products with a significantly
lower affinity for these ions, leading to their rapid release.[1][6] The key photochemical and
binding properties of DM-Nitrophen are summarized in the table below.
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Property Value Reference

Molar Extinction Coefficient (¢) 4,330 M~icm~t at 350 nm [31[6]

4,550 M~icm~t at 332 nm (in

EtOH) s

Excitation Maximum (A_exc) ~355 nm [1]

Quantum Yield for Ca2*

0.18 [2]3116]
release
Dissociation Constant for Caz* ]

Before Photolysis: 5 nM [1][6]
(Kd)
After Photolysis: 3 mM [1][6]
Dissociation Constant for Mg2* ]

Before Photolysis: 2.5 uM [11[3]
(Kd)
After Photolysis: ~3 mM [1]
Rate of Ca2* Release <180 ps [1114]

Signaling Pathway: Photochemical Uncaging of
Divalent Cations

The primary "signaling pathway" involving DM-Nitrophen is its light-induced photochemical
cleavage. This process allows for the precise temporal and spatial control of intracellular
divalent cation concentrations, thereby triggering downstream physiological events such as
neurotransmitter release, muscle contraction, and ion channel gating.[7][8][9][10]
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DM-Nitrophen-Ca?* Complex

(High Affinity, Kd = 5 nM)
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Photoproducts Release

(Low Affinity, Kd = 3 mM)

Click to download full resolution via product page

Caption: Photochemical uncaging of Ca2* by DM-Nitrophen.

Experimental Protocols for Concentration
Determination

The following protocols outline three common methods for determining the concentration of
DM-Nitrophen solutions.

UV-Vis Spectrophotometry

This is the most direct and common method for determining the concentration of a pure DM-
Nitrophen solution, relying on the Beer-Lambert law (A = &cl).

Workflow for UV-Vis Spectrophotometry
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Start

l

Prepare DM-Nitrophen Stock Solution

:

Prepare Serial Dilutions (Standards)

:

Measure Absorbance of Standards at 350 nm

:

Plot Absorbance vs. Concentration (Standard Curve)

:

Perform Linear Regression

l

Measure Absorbance of Unknown Sample

:

Calculate Concentration of Unknown

:

End
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Start

l

Prepare DM-Nitrophen Stock Solution

:

Prepare Serial Dilutions (Standards)

:

Set Up HPLC System (Column, Mobile Phase, Detector)

:

Inject Standards and Record Peak Areas

:

Plot Peak Area vs. Concentration (Standard Curve)

l

Inject Unknown Sample

:

Calculate Concentration from Peak Area

:

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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